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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282

Introduction

1-Bromotetradecane-d4 is a deuterated analog of 1-Bromotetradecane, an alkyl halide used
in a variety of organic synthesis applications.[1][2][3] Its applications include the synthesis of
surfactants, pharmaceuticals, and other complex organic molecules where the introduction of a
tetradecyl group is required.[1][2] Deuterated standards like 1-Bromotetradecane-d4 are
essential for use in mass spectrometry-based applications, serving as internal standards for
gquantitative analysis. Accurate preparation of stock solutions is the first and most critical step to
ensure the reliability and reproducibility of experimental results. This document provides a
detailed protocol for the preparation of 1-Bromotetradecane-d4 stock solutions for research

and development applications.

Physicochemical and Safety Data

Researchers must be familiar with the properties and safety requirements of 1-
Bromotetradecane before handling. The properties of the deuterated form are nearly identical

to the non-deuterated compound.

Table 1: Physicochemical Properties of 1-Bromotetradecane
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Property

Molecular Formula

Value

C14H2s5D4Br (Isotopologue

Reference

N/A

dependent)
Molecular Weight Approx. 281.31 g/mol (for d4) [4]
Appearance Colorless to pale yellow liquid [11I5161[7]
Density ~0.932 g/mL at 25°C [8]
Melting Point 5-6°C [5171(8]
Boiling Point 175 - 178 °C at 20 mmHg [51[71I8]

| Solubility | Insoluble in water; Soluble in organic solvents like Chloroform.[1][8] |[1][8] |

Table 2: Safety and Handling Information

Hazard

Irritant

Precaution

Irritating to eyes,
respiratory system, and
skin.[8]

Reference

[€]

Personal Protective Equipment
(PPE)

Wear protective gloves,

clothing, and safety goggles.[5]
[7]

[51071€]

Handling

Avoid contact with skin and
eyes.[5][7] Wash thoroughly
after handling.[6][7][9]

[S1E6171e]

Incompatibilities

Strong oxidizing agents, strong
bases.[5][7][8]

(510718l

| Storage | Store below +30°C in a dry, cool, and well-ventilated place.[6][7][8] |[6][7][8] |

Experimental Protocol: Stock Solution Preparation
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This protocol outlines the procedure for preparing a 10 mg/mL stock solution of 1-
Bromotetradecane-d4 in chloroform. The quantities can be adjusted as needed for different
target concentrations.

Materials and Equipment:

1-Bromotetradecane-d4

e Anhydrous Chloroform (or other suitable organic solvent)
e Analytical balance

e 10 mL Class A volumetric flask

» Micropipettes

e Glass vials with PTFE-lined caps

» \ortex mixer

Procedure:

o Safety First: Don appropriate Personal Protective Equipment (PPE), including a lab coat,
safety goggles, and chemical-resistant gloves. All procedures should be performed inside a
chemical fume hood.

o Tare the Weighing Vessel: Place a clean, dry glass vial on the analytical balance and tare its
mass.

o Weigh the Compound: Carefully transfer approximately 100 mg of 1-Bromotetradecane-d4
into the tared vial using a micropipette. Record the exact mass.

o Dissolution: Add approximately 5 mL of chloroform to the vial containing the 1-
Bromotetradecane-d4. Cap the vial and vortex gently until the compound is fully dissolved.

o Transfer to Volumetric Flask: Quantitatively transfer the solution from the vial into a 10 mL
Class A volumetric flask.
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» Rinse and Combine: Rinse the original vial with small aliquots of chloroform (1-2 mL) two to
three times, transferring the rinse to the volumetric flask each time to ensure all the
compound is transferred.

e Bring to Volume: Carefully add chloroform to the volumetric flask until the bottom of the
meniscus aligns with the calibration mark.

 Homogenize: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly
mixed and homogenous.

o Storage: Transfer the final stock solution into a clearly labeled amber glass vial with a PTFE-
lined cap. The label should include the compound name, concentration, solvent, preparation
date, and preparer's initials.

o Store Properly: Store the solution at room temperature or as recommended by the supplier,
protected from light.[4]

Table 3: Example Parameters for Stock Solution Preparation

Parameter Example 1 Example 2
Target Concentration 10 mg/mL 25 mg/mL
Final Volume 10 mL 5mL

Mass of 1-Bromotetradecane-

100 m 125 m
d4 g g

| Solvent | Chloroform | Chloroform |

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the 1-Bromotetradecane-
d4 stock solution.
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1. Safety Precautions
(Don PPE, Use Fume Hood)

2. Weigh Compound
(Analytical Balance)

3. Dissolve in Solvent
(e.g., Chloroform)

4, Transfer & Rinse
(To Volumetric Flask)

5. Bring to Final Volume

6. Homogenize Solution
(Invert Flask)

7. Label & Store

Click to download full resolution via product page

Caption: Workflow for preparing 1-Bromotetradecane-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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